Cas no 330677-09-3 (N-(1,2-dihydroacenaphthylen-5-yl)-1,1'-biphenyl-4-carboxamide)

• Product Name: N-(1,2-dihydroacenaphthylen-5-yl)-1,1'-biphenyl-4-carboxamide
• CAS No: 330677-09-3
• MF: C₂₅H₁₉NO
• MW: 349.424466371536
• CID: 6220044
• PubChem ID: 5161640
• Update Time: 2025-10-28

N-(1,2-dihydroacenaphthylen-5-yl)-1,1'-biphenyl-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1,2-dihydroacenaphthylen-5-yl)-1,1'-biphenyl-4-carboxamide
• SR-01000421086
• F0147-0359
• AKOS001603279
• N-(1,2-dihydroacenaphthylen-5-yl)-[1,1'-biphenyl]-4-carboxamide
• SR-01000421086-1
• N-1,2-dihydroacenaphthylen-5-yl-1,1'-biphenyl-4-carboxamide
• 330677-09-3
• N-(1,2-dihydroacenaphthylen-5-yl)-4-phenylbenzamide
• Oprea1_399011

• Inchi： 1S/C25H19NO/c27-25(21-13-9-18(10-14-21)17-5-2-1-3-6-17)26-23-16-15-20-12-11-19-7-4-8-22(23)24(19)20/h1-10,13-16H,11-12H2,(H,26,27)
• InChI Key： QPSAPNVYGCTKGL-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C2C=CC=CC=2)=CC=1)NC1=CC=C2CCC3C=CC=C1C2=3

Computed Properties

• Exact Mass: 349.146664230g/mol
• Monoisotopic Mass: 349.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on N-(1,2-dihydroacenaphthylen-5-yl)-1,1'-biphenyl-4-carboxamide

A Comprehensive Overview of N-(1,2-dihydroacenaphthylen-5-yl)-1,1'-biphenyl-4-carboxamide (CAS No 330677-09-3)

N-(1,2-dihydroacenaphthylen-5-yl)-1,1'-biphenyl-4-carboxamide, with the CAS registry number 330677-09-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in advanced materials and pharmaceuticals. In this article, we will delve into the structural characteristics, synthesis methods, and recent research findings related to this compound.

The molecular structure of N-(1,2-dihydroacenaphthylen-5-yl)-1,1'-biphenyl-4-carboxamide is composed of two distinct aromatic systems: a dihydroacenaphthylene moiety and a biphenyl carboxamide group. The dihydroacenaphthylene unit contributes to the compound's rigid and planar structure, while the biphenyl carboxamide group introduces flexibility and potential for hydrogen bonding. This combination makes the compound an ideal candidate for studying π-conjugation effects and intermolecular interactions.

Recent studies have highlighted the importance of dihydroacenaphthylene derivatives in the development of novel materials with tailored electronic properties. For instance, researchers have explored the use of this compound in organic semiconductors due to its ability to facilitate charge transport. The biphenyl group in N-(1,2-dihydroacenaphthylen-5-yl)-1,1'-biphenyl-4-carboxamide has been shown to enhance the molecule's solubility in organic solvents, making it easier to process into thin films for electronic devices.

From a synthetic perspective, the preparation of N-(1,2-dihydroacenaphthylen-5-yl)-1,1'-biphenyl-4-carboxamide involves a multi-step process that typically includes Friedel-Crafts acylation and subsequent amidation reactions. The choice of reagents and reaction conditions plays a critical role in achieving high yields and maintaining the integrity of the aromatic systems. Recent advancements in catalytic methods have enabled more efficient syntheses of this compound, reducing production costs and environmental impact.

One area where N-(1,2-dihydroacenaphthylen-5-yl)-1,1'-biphenyl-4-carboxamide has shown promise is in optoelectronic applications. Its extended conjugation system allows for strong absorption in the visible spectrum, making it a candidate for use in solar cells and light-emitting diodes (LEDs). Researchers have also investigated its potential as a fluorescent probe for sensing applications due to its sensitivity to environmental changes such as pH and temperature.

In terms of biological applications, preliminary studies suggest that N-(1,2-dihydroacenaphthylen-5-yl)-1,1'-biphenyl-4-carboxamide may exhibit bioactivity against certain enzymes or cellular pathways. While more research is needed to confirm these findings, they open up possibilities for its use in drug discovery efforts targeting diseases such as cancer or neurodegenerative disorders.

From an environmental standpoint, understanding the degradation pathways of N-(1,2-dihydroacenaphthylen-5-yl)-1,1'-biphenyl-4-carboxamide is crucial for assessing its ecological impact. Recent studies have employed computational models to predict its persistence in various environmental media. These models suggest that under aerobic conditions, the compound undergoes rapid oxidation due to its conjugated system.

In conclusion, N-(1,2-dihydroacenaphthylen-5-yli)-l-biphenylium carboxamide (CAS No 330677-O9-O) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure lends itself well to both fundamental research and practical innovations. As ongoing research continues to uncover new properties and uses for this compound